2-propan-2-yl-6H-benzo[c][1]benzoxepin-11-one
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Overview
Description
2-propan-2-yl-6H-benzo[c][1]benzoxepin-11-one is a useful research compound. Its molecular formula is C17H16O2 and its molecular weight is 252.313. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
A significant portion of research on compounds similar to 2-propan-2-yl-6H-benzo[c][1]benzoxepin-11-one involves their synthesis and structural elucidation. For example, studies have detailed the synthesis and X-ray diffraction data of related compounds, highlighting their crystalline structures and potential as intermediates for further chemical transformations (Macías et al., 2011). Similarly, other research efforts have focused on synthesizing benzoxepin derivatives through novel synthetic routes, offering insights into the construction of complex heterocyclic systems (Kohara et al., 2002; Khaleghi et al., 2011).
Biological Evaluation and Potential Bioactivities
Research into the bioactivities of benzoxepin derivatives has also been conducted. For instance, some studies have evaluated novel benzo[b]thiophen-2-yl-3-(4-arylpiperazin-1-yl)-propan-1-one derivatives for their affinity towards serotonin receptors, suggesting a potential for pharmacological applications (Pessoa‐Mahana et al., 2012). Additionally, the synthesis of novel 1,4-benzoxazepin-2-one derivatives has been achieved, with potential implications for the development of new therapeutic agents (Chen et al., 2019).
Anticancer Properties
A review on benzoxazines and benzoxazepines highlighted their significant anticancer activities, underscoring the importance of these scaffolds in medicinal chemistry. The review discusses synthetic strategies and structure-activity relationships, pointing to the wide range of anticancer effects these compounds can exhibit (Chatterjee et al., 2023).
Mechanism of Action
Mode of Action
Based on its structural similarity to other heterocyclic compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and van der waals forces .
Biochemical Pathways
Without specific target identification, it’s challenging to determine the exact biochemical pathways this compound affects. Many heterocyclic compounds are known to interact with enzymes, receptors, and other proteins, potentially affecting a wide range of biochemical pathways .
Pharmacokinetics
Its solubility, permeability, metabolic stability, and potential for drug-drug interactions would need to be assessed to fully understand its pharmacokinetic profile .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors such as pH, temperature, and the presence of other molecules. For example, the compound’s solubility and stability could be affected by the pH of the environment . Additionally, temperature can influence the compound’s kinetics and dynamics .
Properties
IUPAC Name |
2-propan-2-yl-6H-benzo[c][1]benzoxepin-11-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16O2/c1-11(2)12-7-8-16-15(9-12)17(18)14-6-4-3-5-13(14)10-19-16/h3-9,11H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFSZGAMTRBGSAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC2=C(C=C1)OCC3=CC=CC=C3C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.